1-Naphthalen-2-ylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole

• IUPAC Name: 1-naphthalen-2-ylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C21H20N2O2S2/c1-16(17-7-3-2-4-8-17)26-21-22-13-14-23(21)27(24,25)20-12-11-18-9-5-6-10-19(18)15-20/h2-12,15-16H,13-14H2,1H3
• InChI Key: NOXUAPNIHXMEEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SC2=NCCN2S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol

Description

1-Naphthalen-2-ylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In

Scientific Research Applications

Synthesis and Characterization

• The compound is utilized as a starting material in the synthesis of 1,3,4-oxadiazole derivatives, with significant applications in anticancer research. For instance, derivatives synthesized using this compound were evaluated for in vitro anticancer properties, showing moderate activity against breast cancer cell lines (Salahuddin et al., 2014).
• It has been used in the synthesis of 2-(naphthalen-1-yl)-methylimidazo[2,1-b][1,3,4]thiadiazole derivatives, which exhibited notable cytotoxicity against specific cancer cell lines. This highlights its potential in the development of new anticancer agents (B. Choodamani et al., 2021).

Biological Activity and Potential Applications

• The compound shows potential as a precursor in synthesizing molecules with significant biological activities. For instance, it has been used to create compounds with antimicrobial and antiproliferative properties, indicating its usefulness in developing new therapeutic agents (E. Mansour et al., 2020).
• A derivative of this compound, N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, demonstrated potent inhibitory effects on aminopeptidase N (APN), indicating potential applications in anti-angiogenic therapies (Jiyong Lee et al., 2005).

Molecular Docking and Structural Analysis

• The compound's derivatives have been used in molecular docking studies, suggesting their potential role as inhibitors for specific protein structures, thus furthering their application in drug design and discovery (B. Choodamani et al., 2021).